Cas no 179873-23-5 (Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 179873-23-5
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• MDL: MFCD11629623
• CID: 1370279
• PubChem ID: 43275413
• Update Time: 2025-04-20

Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-methyl-4-(1H-1,2,4-triazol-1-yl)-
• methyl({[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl})amine
• EN300-2706835
• SCHEMBL10154113
• 179873-23-5

• MDL： MFCD11629623
• Inchi： 1S/C10H12N4/c1-11-6-9-2-4-10(5-3-9)14-8-12-7-13-14/h2-5,7-8,11H,6H2,1H3
• InChI Key： QHCUVLSFZWOTHT-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• PSA: 42.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles